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Compound of Interest

Compound Name: 6beta-Hydroxy Cortisol-d4

Cat. No.: B565537 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential safety and

logistical information for the proper disposal of 6β-Hydroxy Cortisol-d4, a deuterated analog of

a key cortisol metabolite used as an internal standard in bioanalytical assays.[1][2] Adherence

to these procedures is critical to maintaining laboratory safety and environmental compliance.

Compound Identification and Hazards
6β-Hydroxy Cortisol-d4 is a stable isotope-labeled form of 6β-Hydroxycortisol.[1][3] While the

deuteration may alter its pharmacokinetic profile, the fundamental chemical hazards are

considered equivalent to the unlabeled parent compound.[1] According to safety data sheets,

this compound is classified with significant health risks.

Hazard Classification:

Reproductive Toxicity (Category 1B/2): May damage fertility or the unborn child.[4][5]

Specific Target Organ Toxicity (Repeated Exposure, Category 2): May cause damage to

organs through prolonged or repeated exposure.[4]

Germ Cell Mutagenicity (Warning): Suspected of causing genetic defects.[6]

Acute Oral Toxicity (Warning): Harmful if swallowed.[6]
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Given these hazards, all handling and disposal operations must be conducted with appropriate

personal protective equipment (PPE) and engineering controls.

Quantitative and Physical Data
The following table summarizes key quantitative data for 6β-Hydroxy Cortisol-d4.

Property Value Source

CAS Number 1261254-51-6 [3]

Molecular Formula C₂₁H₂₆D₄O₆ [3][4]

Molecular Weight 382.48 g/mol [1][3]

Purity >95% (HPLC) [3]

Appearance White to off-white solid [1]

Storage
-20°C for long-term storage

(up to 3 years)
[1][3]

Standard Operating Procedure for Disposal
This protocol outlines the step-by-step process for the safe disposal of 6β-Hydroxy Cortisol-d4

in a laboratory setting. This procedure assumes the material is in small, research-quantity

amounts.

Personal Protective Equipment (PPE)
1.1 Wear a standard laboratory coat, safety glasses or goggles, and nitrile gloves.

1.2 When handling the solid powder or preparing solutions, conduct all work within a certified

chemical fume hood to avoid inhalation of dust.[5]

Waste Segregation and Collection
2.1 Designate a specific, clearly labeled hazardous waste container for 6β-Hydroxy Cortisol-

d4 and related materials. The label should include:
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"Hazardous Waste"

"6β-Hydroxy Cortisol-d4"

Primary Hazards: "Reproductive Toxin," "Toxic"

Accumulation Start Date

2.2 Solid Waste:

2.2.1 Collect any unused or expired pure compound in its original vial or a compatible,

sealed container.

2.2.2 Contaminated materials such as weighing papers, pipette tips, and gloves must be

placed into the designated solid hazardous waste container.

2.3 Liquid Waste:

2.3.1 Solutions containing 6β-Hydroxy Cortisol-d4 (e.g., from LC-MS/MS sample

preparation) should be collected in a designated, leak-proof hazardous liquid waste

container.[7]

2.3.2 Do not mix with aqueous or non-halogenated solvent waste streams unless explicitly

permitted by your institution's Environmental Health & Safety (EHS) office. The presence

of the deuterated steroid makes it a specialty hazardous waste.

2.3.3 Keep the liquid waste container securely capped when not in use.

Decontamination
3.1 Decontaminate surfaces (e.g., fume hood sash, balance, benchtops) where the

compound was handled. Use a suitable solvent (e.g., 70% ethanol or methanol) and wipe

with disposable towels.

3.2 Dispose of all cleaning materials as solid hazardous waste as described in section 2.2.

Final Disposal
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4.1 Store the sealed and labeled hazardous waste containers in a designated satellite

accumulation area.

4.2 Arrange for pickup and final disposal through your institution's licensed hazardous waste

management provider.

4.3 Per safety data sheet instructions, the final step is to "Dispose of contents and container

to an approved waste disposal plant."[4] Do not attempt to dispose of this material down the

drain or in regular trash.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 6β-

Hydroxy Cortisol-d4 and associated materials.
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Start: Material to be Disposed

Hazard Assessment

Segregation Pathways

Final Disposition

Identify Waste Type:
6β-Hydroxy Cortisol-d4

Consult SDS:
- Reproductive Toxin

- Organ Damage
- Mutagenic

Always assess first

Is it a solid or
contaminated disposable?

Determine physical form

Is it a neat liquid
or in solution?

No

Solid Hazardous Waste:
- Labeled Container

- Includes Gloves, Tips, Vials

Yes

Liquid Hazardous Waste:
- Labeled, Sealed Container

- Segregated from other streams

Yes

Store in Satellite Accumulation Area
for EHS Pickup

No (Uncertain? Contact EHS)

Disposal at an Approved
Hazardous Waste Facility

Managed by professionals

Click to download full resolution via product page

Caption: Disposal decision workflow for 6β-Hydroxy Cortisol-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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